Cas no 1246888-90-3 (3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: 3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 1246888-90-3
• MF: C₁₉H₂₃O₃P
• MW: 330.357886552811
• CID: 4556232
• PubChem ID: 46939810
• Update Time: 2025-10-29

3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• rac-BI-DIME
• (S)-3-tert-Butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole
• 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydro-1,3-benzoxaphosphole
• 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• 3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d
• 3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenZo[d][1,3]oxaphosphole
• SCHEMBL12286204
• 1373432-09-7
• 1246888-90-3
• (R)-3-(Tert-Butyl)-4-(2,6-Dimethoxyphenyl)-2,3-Dihydrobenzo[d][1,3]Oxaphosp5Hole
• CS-0020500
• MFCD30748198
• BWPDUHMFZCEKIP-UHFFFAOYSA-N
• SY266817
• D72533
• AS-73504
• 4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2,3-dihydro-1,3-benzoxaphosphole
• SY266816
• MFCD31630893
• 3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

• Inchi： 1S/C19H23O3P/c1-19(2,3)23-12-22-16-11-6-8-13(18(16)23)17-14(20-4)9-7-10-15(17)21-5/h6-11H,12H2,1-5H3
• InChI Key： BWPDUHMFZCEKIP-UHFFFAOYSA-N
• SMILES： P1(COC2C=CC=C(C3C(=CC=CC=3OC)OC)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 330.13848159 g/mol
• Monoisotopic Mass: 330.13848159 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.4
• XLogP3: 3.9
• Topological Polar Surface Area: 27.7

Experimental Properties

• Boiling Point: 422.1±45.0 °C at 760 mmHg
• Flash Point: 259.3±29.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)